Cas no 2171800-85-2 (1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yl-3,3-dimethylcyclobutan-1-ol)

1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yl-3,3-dimethylcyclobutan-1-ol structure
2171800-85-2 structure
Product Name:1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yl-3,3-dimethylcyclobutan-1-ol
CAS No:2171800-85-2
MF:C14H25NO2
MW:239.353804349899
CID:6313565
PubChem ID:165601082
Update Time:2025-11-01

1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yl-3,3-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yl-3,3-dimethylcyclobutan-1-ol
    • 1-[3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl]-3,3-dimethylcyclobutan-1-ol
    • EN300-1642695
    • 2171800-85-2
    • Inchi: 1S/C14H25NO2/c1-12(2)7-14(17,8-12)13(10-16)9-15-5-3-11(13)4-6-15/h11,16-17H,3-10H2,1-2H3
    • InChI Key: XIWIKYVWZBWBAA-UHFFFAOYSA-N
    • SMILES: OC1(CC(C)(C)C1)C1(CO)CN2CCC1CC2

Computed Properties

  • Exact Mass: 239.188529040g/mol
  • Monoisotopic Mass: 239.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.7Ų

1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yl-3,3-dimethylcyclobutan-1-ol Pricemore >>

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Additional information on 1-3-(hydroxymethyl)-1-azabicyclo2.2.2octan-3-yl-3,3-dimethylcyclobutan-1-ol

Chemical Profile of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl-3,3-dimethylcyclobutan-1-ol (CAS No. 2171800-85-2)

1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl-3,3-dimethylcyclobutan-1-ol, identified by its CAS number 2171800-85-2, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique bicyclic framework and potential pharmacological applications. This compound belongs to a class of molecules characterized by the presence of both azabicycloalkane and cycloalkanol moieties, which contribute to its distinct chemical and biological properties.

The molecular structure of this compound consists of a bicyclo[2.2.2]octane core substituted with an azabicyclo ring at the 1-position and a 3,3-dimethylcyclobutanol group at the 3-position. The presence of the hydroxymethyl group further enhances the compound's reactivity, making it a versatile intermediate in synthetic chemistry. The stereochemistry of the molecule, particularly the configuration around the azabicyclo ring and the cycloalkanol moiety, plays a crucial role in determining its biological activity.

Recent research in the field of drug discovery has highlighted the significance of bicyclic scaffolds in medicinal chemistry due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. The bicyclo[2.2.2]octane moiety is particularly interesting because it can adopt multiple conformations, which may contribute to binding affinity and selectivity when interacting with biological targets. Additionally, the azabicyclo ring introduces nitrogen into the structure, which can be exploited for interactions with hydrogen bond donors or acceptors in protein binding pockets.

The 3,3-dimethylcyclobutanol group provides steric bulk and rigidity to the molecule, which can be advantageous in optimizing binding interactions with biological targets such as enzymes or receptors. Furthermore, the hydroxymethyl group at the 3-position offers opportunities for further functionalization through reactions such as etherification or esterification, allowing for the synthesis of derivatives with tailored properties.

In terms of biological activity, preliminary studies have suggested that compounds with similar structural motifs may exhibit potential therapeutic effects in various disease areas. For instance, modifications of azabicycloalkanes have been explored for their antimicrobial and anti-inflammatory properties. The unique combination of functional groups in 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl-3,3-dimethylcyclobutan-1-ol makes it an attractive candidate for further investigation as a lead compound or intermediate in drug development pipelines.

The synthesis of this compound presents both challenges and opportunities due to its complex cyclic structure. Advanced synthetic methodologies such as transition metal-catalyzed cyclizations and stereocontrolled reactions are essential for constructing the desired framework with high enantiomeric purity. Recent advancements in synthetic organic chemistry have enabled more efficient routes to complex bicycles, including those featuring nitrogen-containing heterocycles.

The use of computational chemistry tools has also played a significant role in understanding the structural and electronic properties of this compound. Molecular modeling studies can provide insights into potential binding modes with biological targets, helping to guide medicinal chemistry efforts toward optimizing potency and selectivity. Additionally, spectroscopic techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing the structure and purity of synthetic intermediates.

Future research directions may focus on exploring analogues of 1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yl-3,3-dimethylcyclobutan-1-ol to identify more potent or selective pharmacological agents. Modifications to the substituents on the bicyclic core or introduction of additional functional groups could lead to novel compounds with improved biological activity. Furthermore, investigating the metabolic stability and pharmacokinetic properties of this compound will be essential for evaluating its potential as a drug candidate.

The development of new synthetic strategies for constructing complex heterocyclic compounds remains an active area of research in organic chemistry. Techniques such as organometallic chemistry and flow synthesis offer innovative approaches to building intricate molecular architectures efficiently and scalable manner. These advancements will continue to drive progress in medicinal chemistry by providing access to novel scaffolds like those exemplified by CAS No. 2171800-85-2.

In conclusion,1-3-(hydroxymethyl)-1-azabicyclo[2.2.2]octan-3-yll - 3, 3 - dimethylcyclobutan - 1 - ol (CAS No .2171800 -85 - 2) represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic methodology , make it a valuable scaffold for developing new therapeutic agents . Continued exploration into its biological activity , synthetic accessibility , and pharmacological properties will likely yield important insights into its future applications .

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